An In-Depth Technical Guide to the Structure Elucidation of 3-(Pyridazin-4-yl)prop-2-ynoic Acid
An In-Depth Technical Guide to the Structure Elucidation of 3-(Pyridazin-4-yl)prop-2-ynoic Acid
Foreword: The Imperative of Unambiguous Structural Verification in Drug Discovery
In the landscape of modern medicinal chemistry, the pyridazine scaffold is a cornerstone of pharmacophore design, lending its unique electronic and steric properties to a multitude of bioactive agents. The introduction of a prop-2-ynoic acid moiety at the 4-position of this heterocycle presents a molecule of significant interest: 3-(Pyridazin-4-yl)prop-2-ynoic acid. This compound, with its rigid, linear alkyne linker and a terminal carboxylic acid, offers a rich tapestry of potential intermolecular interactions, making it a compelling candidate for further investigation in drug development programs.
However, the promise of any novel molecular entity is predicated on the absolute certainty of its structure. Ambiguity is the enemy of progress; therefore, a rigorous and systematic approach to structure elucidation is not merely a procedural formality but the very foundation of reliable and reproducible scientific inquiry. This guide provides a comprehensive, field-proven methodology for the synthesis and definitive structural characterization of 3-(Pyridazin-4-yl)prop-2-ynoic acid, leveraging a suite of modern analytical techniques. We will not only outline the "what" and "how" but, more critically, the "why" behind each experimental choice, empowering the researcher to approach this and similar challenges with confidence and scientific rigor.
Proposed Synthetic Pathway: A Strategic Approach to the Target Molecule
The synthesis of 3-(Pyridazin-4-yl)prop-2-ynoic acid is most strategically approached via a two-step sequence, beginning with a Sonogashira cross-coupling reaction, a cornerstone of C-C bond formation, followed by a simple hydrolysis. This pathway is chosen for its high efficiency, functional group tolerance, and the ready availability of the starting materials.
Step 1: Sonogashira Coupling of 4-Chloropyridazine with Ethyl Propiolate
The Sonogashira reaction provides a powerful means to couple terminal alkynes with aryl or heteroaryl halides.[1][2] In this proposed synthesis, we will couple the commercially available 4-chloropyridazine with ethyl propiolate. The ethyl ester of the propiolic acid is used to protect the carboxylic acid functionality, which would otherwise interfere with the basic conditions of the coupling reaction.
Experimental Protocol:
-
To a dry, argon-purged Schlenk flask, add 4-chloropyridazine (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.06 eq).
-
Add freshly distilled triethylamine (TEA) as the solvent and base.
-
To the stirring suspension, add ethyl propiolate (1.2 eq) dropwise.
-
Heat the reaction mixture to 60 °C and monitor by TLC or LC-MS until the starting material is consumed.
-
Upon completion, cool the reaction to room temperature, filter through a pad of Celite to remove the catalyst, and concentrate the filtrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to afford ethyl 3-(pyridazin-4-yl)prop-2-ynoate.
Step 2: Base-Catalyzed Hydrolysis of Ethyl 3-(Pyridazin-4-yl)prop-2-ynoate
The final step is the hydrolysis of the ethyl ester to the desired carboxylic acid. A base-catalyzed hydrolysis (saponification) is chosen as it is generally faster and more irreversible than acid-catalyzed hydrolysis.[3][4]
Experimental Protocol:
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Dissolve the purified ethyl 3-(pyridazin-4-yl)prop-2-ynoate (1.0 eq) in a mixture of THF and water.
-
Add an aqueous solution of LiOH (2.0 eq) and stir the mixture at room temperature.
-
Monitor the reaction by TLC or LC-MS.
-
Upon completion, remove the THF under reduced pressure.
-
Acidify the aqueous solution to pH 3-4 with 1M HCl.
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The product, 3-(Pyridazin-4-yl)prop-2-ynoic acid, should precipitate out of solution.
-
Collect the solid by filtration, wash with cold water, and dry under vacuum.
Diagram of the Proposed Synthetic Workflow:
Caption: Proposed two-step synthesis of the target compound.
Spectroscopic Verification: A Multi-faceted Approach to Structure Confirmation
The cornerstone of structure elucidation lies in the synergistic interpretation of data from multiple spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and together they allow for an unambiguous assignment.
Infrared (IR) Spectroscopy: Probing the Functional Groups
IR spectroscopy is an invaluable tool for the rapid identification of key functional groups. For 3-(Pyridazin-4-yl)prop-2-ynoic acid, we expect to see characteristic absorption bands for the carboxylic acid and the terminal alkyne moieties.
Expected IR Absorption Bands:
| Wavenumber (cm⁻¹) | Functional Group | Vibration | Expected Intensity |
| ~3300 | C-H | Alkyne C-H stretch | Sharp, medium |
| 3300-2500 | O-H | Carboxylic acid O-H stretch | Very broad, strong |
| ~2150 | C≡C | Alkyne C≡C stretch | Weak to medium, sharp |
| ~1710 | C=O | Carboxylic acid C=O stretch | Strong, sharp |
| 1600-1450 | C=N, C=C | Pyridazine ring stretches | Medium |
The presence of the very broad O-H stretch, the sharp C=O stretch, and the characteristic alkyne C-H and C≡C stretches would provide strong initial evidence for the successful synthesis of the target molecule.[5][6]
Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern
High-resolution mass spectrometry (HRMS) is critical for confirming the molecular formula of the compound. For 3-(Pyridazin-4-yl)prop-2-ynoic acid (C₇H₄N₂O₂), the expected exact mass can be calculated.
Expected Molecular Ion:
-
[M+H]⁺: Calculated for C₇H₅N₂O₂⁺: 149.0346
Electron impact (EI) or electrospray ionization (ESI) mass spectrometry will also provide valuable fragmentation data. The pyridazine ring is known to undergo characteristic fragmentation pathways, often involving the loss of N₂ or HCN.[1][2][7] The carboxylic acid can lose H₂O or CO₂.
Plausible Fragmentation Pathway:
Caption: Predicted MS fragmentation of the target molecule.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Blueprint
NMR spectroscopy, particularly a combination of 1D (¹H and ¹³C) and 2D techniques, provides the most detailed information about the carbon-hydrogen framework of the molecule.
2.3.1. ¹H NMR Spectroscopy: Proton Environments and Connectivity
The ¹H NMR spectrum will reveal the number of distinct proton environments and their neighboring protons through spin-spin coupling.
Predicted ¹H NMR Data (in DMSO-d₆):
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment | Rationale |
| ~13.0 | br s | 1H | COOH | The carboxylic acid proton is typically a broad singlet at a very downfield chemical shift. |
| ~9.4 | d | 1H | H-3 | The proton at C-3 of the pyridazine ring is deshielded by the adjacent nitrogen atom. |
| ~9.2 | dd | 1H | H-6 | The proton at C-6 is deshielded by the adjacent nitrogen and coupled to H-5. |
| ~8.0 | dd | 1H | H-5 | The proton at C-5 is coupled to both H-3 and H-6. |
| ~4.0 | s | 1H | Alkyne-H | The terminal alkyne proton has a characteristic chemical shift. |
2.3.2. ¹³C NMR Spectroscopy: The Carbon Skeleton
The ¹³C NMR spectrum will show a distinct signal for each unique carbon atom in the molecule.
Predicted ¹³C NMR Data (in DMSO-d₆):
| Chemical Shift (δ, ppm) | Assignment | Rationale |
| ~160 | C=O | The carbonyl carbon of the carboxylic acid is significantly deshielded. |
| ~155 | C-3 | Aromatic carbon adjacent to nitrogen. |
| ~152 | C-6 | Aromatic carbon adjacent to nitrogen. |
| ~140 | C-4 | Aromatic carbon attached to the alkyne, deshielded by the electronegative substituent. |
| ~128 | C-5 | Aromatic carbon coupled to H-5. |
| ~85 | Alkyne-C (quat) | The quaternary alkyne carbon attached to the pyridazine ring. |
| ~80 | Alkyne-C (CH) | The terminal alkyne carbon. |
2.3.3. 2D NMR Spectroscopy: Unambiguous Assignments
To definitively assign all proton and carbon signals, a suite of 2D NMR experiments is essential.[8][9][10]
-
COSY (Correlation Spectroscopy): This experiment will show correlations between coupled protons. We expect to see cross-peaks between H-5 and H-6, and between H-5 and H-3 on the pyridazine ring.
-
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached. This will allow for the unambiguous assignment of the protonated carbons (C-3, C-5, C-6, and the terminal alkyne carbon).
-
HMBC (Heteronuclear Multiple Bond Correlation): This is a crucial experiment for identifying longer-range (2-3 bond) correlations between protons and carbons. Key expected correlations include:
-
The alkyne proton to the quaternary alkyne carbon and C-4 of the pyridazine ring.
-
The carboxylic acid proton to the carbonyl carbon and the quaternary alkyne carbon.
-
The pyridazine protons (H-3, H-5) to the neighboring pyridazine carbons.
-
NMR Structural Elucidation Workflow:
Caption: Workflow for definitive NMR-based structure elucidation.
Conclusion: A Framework for Confidence
The systematic application of the synthetic and analytical methodologies detailed in this guide provides a robust framework for the unambiguous structure elucidation of 3-(Pyridazin-4-yl)prop-2-ynoic acid. By combining a logical synthetic strategy with a multi-pronged spectroscopic investigation, researchers can proceed with confidence, knowing that their molecular starting point is secure. This foundational certainty is paramount for the subsequent exploration of this molecule's potential in drug discovery and development, ensuring that all future biological and medicinal chemistry data is built upon a solid and verifiable structural foundation.
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